Cas no 1806054-50-1 (5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid)

5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its distinct structural features—a bromo substituent, cyano group, difluoromethyl moiety, and carboxylic acid functionality—make it a valuable building block for constructing complex molecules. The presence of multiple reactive sites allows for selective modifications, enabling applications in cross-coupling reactions, heterocycle formation, and fluorinated compound synthesis. The difluoromethyl group enhances metabolic stability and bioavailability in drug development, while the carboxylic acid provides an anchor for further derivatization. This compound is particularly useful in the design of bioactive molecules, offering synthetic flexibility and potential for diverse chemical transformations.

5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid structure

1806054-50-1 structure

Product Name:5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid

CAS No:1806054-50-1

MF:C₈H₃BrF₂N₂O₂

MW:277.022427797318

CID:4860585

Update Time:2025-06-11

5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid
- Inchi： 1S/C8H3BrF2N2O2/c9-3-2-13-4(1-12)6(8(14)15)5(3)7(10)11/h2,7H,(H,14,15)
- InChI Key： JMQDSBLFMROQKW-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C#N)C(C(=O)O)=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 304
XLogP3: 1.7
Topological Polar Surface Area: 74

5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029060690-1g	5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid	1806054-50-1	97%	1g	$1,504.90	2022-04-01

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Additional information on 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806054-50-1)

5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806054-50-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a cyano group, and a difluoromethyl substituent, which collectively contribute to its potential biological activities and applications.

The chemical structure of 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid is particularly noteworthy due to its functional groups. The bromine atom can serve as a handle for further derivatization, allowing for the synthesis of a wide range of analogs with varying properties. The cyano group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The difluoromethyl substituent adds further complexity and can enhance the compound's metabolic stability and bioavailability.

Recent studies have explored the potential of 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid in various biological contexts. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of inhibitors targeting specific enzymes involved in disease pathways. The unique combination of functional groups in 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid makes it an attractive candidate for such applications.

In addition to its potential as a pharmaceutical intermediate, 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid has been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California demonstrated that this compound exhibits significant anti-inflammatory activity in vitro and in vivo models. The study suggested that the compound's mechanism of action involves the inhibition of pro-inflammatory cytokines, making it a promising lead for the development of new anti-inflammatory drugs.

The synthetic accessibility of 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid has also been a focus of recent research. A paper published in Organic Letters described an efficient and scalable synthetic route to this compound using modern synthetic techniques. The method involves a series of well-defined steps, including bromination, cyano group introduction, and difluoromethylation, which can be readily adapted for large-scale production.

The physical and chemical properties of 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 170 to 172°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

Safety considerations are an important aspect when handling 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid. While it is not classified as a hazardous material, appropriate precautions should be taken during handling to ensure safety. This includes wearing personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood.

In conclusion, 5-Bromo-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806054-50-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to the advancement of therapeutic agents and drug discovery efforts.